Cas no 2171863-45-7 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid
• CAS No: 2171863-45-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6204115
• PubChem ID: 165494800
• Update Time: 2025-06-10

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid
• EN300-1547069
• 2171863-45-7
• 2-[(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}acetamido)oxy]propanoic acid

• Inchi： 1S/C27H32N2O6/c1-18(25(31)32)35-29-24(30)15-27(13-7-2-8-14-27)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XLMNTZVRZWXYNE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1(CC(NOC(C(=O)O)C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid

Research Brief on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid (CAS: 2171863-45-7)

The compound 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)oxypropanoic acid (CAS: 2171863-45-7) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a novel linker molecule in solid-phase peptide synthesis (SPPS). The presence of both the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the carboxylic acid functionality makes it particularly useful for the controlled assembly of complex peptide structures. Researchers at several institutions have reported improved yields and purity when using this compound compared to traditional linker molecules.

In terms of chemical properties, 2171863-45-7 demonstrates excellent stability under standard SPPS conditions while maintaining sufficient lability for final cleavage. The cyclohexyl moiety contributes to enhanced steric control during coupling reactions, reducing the formation of side products. Recent NMR and mass spectrometry analyses have confirmed the structural integrity of this compound and its derivatives in various solvent systems.

From a therapeutic perspective, preliminary studies suggest that derivatives of 2171863-45-7 may have applications in targeted drug delivery systems. The compound's ability to form stable yet cleavable bonds with therapeutic peptides makes it a promising candidate for prodrug development. Several research groups are currently investigating its use in oncology treatments, particularly for the delivery of peptide-based anticancer agents.

The synthesis of 2171863-45-7 has been optimized in recent publications, with new protocols achieving higher yields (typically 75-85%) and better purity profiles (>98%). These improvements have made the compound more accessible for research purposes and potential scale-up for industrial applications. The current market price reflects these advancements, with commercial suppliers now offering the compound at more competitive rates.

Looking forward, researchers anticipate that 2171863-45-7 and its derivatives will play an increasingly important role in the development of next-generation peptide therapeutics. Ongoing studies are exploring its potential in creating more stable peptide-drug conjugates and in improving the pharmacokinetic properties of therapeutic peptides. The compound's unique structural features continue to make it a valuable tool in both academic and industrial research settings.